1-Hexanoylpiperazine
Overview
Description
1-Hexanoylpiperazine, also known as 1-Hexanone, 1- (1-piperazinyl)-, is a compound with the molecular formula C10H20N2O . It has a molecular weight of 184.28 g/mol . The IUPAC name for this compound is 1-piperazin-1-ylhexan-1-one .
Molecular Structure Analysis
1-Hexanoylpiperazine contains a total of 33 bonds, including 13 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 six-membered ring, 1 tertiary amide (aliphatic), and 1 secondary amine (aliphatic) .
Physical And Chemical Properties Analysis
1-Hexanoylpiperazine has a density of 1.0±0.1 g/cm³, a boiling point of 316.3±35.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C . It has an enthalpy of vaporization of 55.8±3.0 kJ/mol and a flash point of 145.1±25.9 °C . The compound has a molar refractivity of 53.1±0.3 cm³, a polar surface area of 32 Ų, and a molar volume of 190.8±3.0 cm³ .
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
1-Hexanoylpiperazine: is a derivative of piperazine, a molecule that is the third most common nitrogen heterocycle in drug discovery . It plays a crucial role in the synthesis of various pharmacologically active compounds. The presence of the piperazine ring can improve the pharmacological and pharmacokinetic profiles of drug candidates, as it serves as a hydrogen bond donor/acceptor, enhancing interactions with biological receptors and increasing water solubility and bioavailability .
Intestinal Permeation Enhancers
In pharmaceutical research, 1-Hexanoylpiperazine derivatives have been studied for their potential as intestinal permeation enhancers. This application is critical for improving the oral bioavailability of therapeutic compounds, particularly macromolecules that face challenges in absorption across the intestinal epithelium .
Organic Synthesis
The structural motif of 1-Hexanoylpiperazine is valuable in organic synthesis, especially in the functionalization of carbon-hydrogen (C–H) bonds. This process is essential for creating complex organic molecules with high precision and efficiency. Advances in this area have broad implications for the synthesis of a wide range of chemical products .
Pharmacology
In pharmacology, 1-Hexanoylpiperazine’s role is significant in the development of new therapeutic agents. Its structural properties can be leveraged to design molecules with desired pharmacokinetic and pharmacodynamic profiles, which is a key step in the drug development process .
Industrial Applications
1-Hexanoylpiperazine is used in various industrial applications, including as a fine chemical. Its procurement and supply are managed by companies that specialize in sourcing high-quality raw materials for diverse industrial needs .
Environmental Applications
While specific environmental applications of 1-Hexanoylpiperazine were not directly found, its parent compound, piperazine, is used in carbon capture and storage technologies. It’s plausible that derivatives like 1-Hexanoylpiperazine could also find applications in environmental chemistry, given their structural similarities .
Safety and Hazards
1-Hexanoylpiperazine may cause respiratory irritation, skin irritation, and serious eye irritation . It is recommended to use only outdoors or in a well-ventilated area, avoid breathing mist, gas or vapours, and avoid contact with skin and eyes . Protective clothing, gloves, and eye/face protection should be worn when handling this compound .
Mechanism of Action
Target of Action
1-Hexanoylpiperazine is a derivative of piperazine . Piperazine is known to act as a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings .
Mode of Action
Piperazine mediates its anthelmintic action by generally paralyzing parasites, allowing the host body to easily remove or expel the invading organism . It’s also suggested that it affects lipid homeostasis and transfer, and its inhibition of Oxysterol-Binding Protein (OSBP) has antifungal activity .
Pharmacokinetics
Some predicted data suggests that it has a log kow (kowwin v167 estimate) of 085, indicating its lipophilicity . Its boiling point is estimated to be 308.17°C, and its vapor pressure is 0.000294 mm Hg at 25°C .
Result of Action
Based on its potential similarity to piperazine, it may cause paralysis in certain parasites, leading to their expulsion from the host body .
properties
IUPAC Name |
1-piperazin-1-ylhexan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-2-3-4-5-10(13)12-8-6-11-7-9-12/h11H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVWWNYWKAQNQTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)N1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30390628 | |
Record name | 1-hexanoylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Hexanoylpiperazine | |
CAS RN |
18903-05-4 | |
Record name | 1-(1-Piperazinyl)-1-hexanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18903-05-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-hexanoylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 18903-05-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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